Cas no 1339927-45-5 ([2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol)

• Product Name: [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• CAS No: 1339927-45-5
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD22494407
• CID: 4585441
• PubChem ID: 66977811
• Update Time: 2025-10-28

[2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• Benzenemethanol, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenemethanol
• (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• NE47310
• SB11736
• 4-Amino-3-(hydroxymethyl)benzene-1-boronic acid pinacol ester
• SY098965
• MFCD22494407
• [2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• EN300-177846
• AKOS027251429
• P13225
• 4-Amino-3-(hydroxymethyl)phenylboronic Acid Pinacol Ester
• SCHEMBL1284600
• AS-51664
• CS-0053011
• 1339927-45-5
• DB-098502
• Z1708091043
• [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

• MDL： MFCD22494407
• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-7,16H,8,15H2,1-4H3
• InChI Key： WVJWLQOUWQOHRZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(CO)C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.1536237g/mol
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Additional information on [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

Comprehensive Overview of [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol (CAS No. 1339927-45-5)

The compound [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol (CAS No. 1339927-45-5) is a boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure, featuring both an amino group and a boronate ester, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl moiety enhances its stability and reactivity, addressing common challenges in handling boronic acids.

In recent years, the demand for boron-containing compounds has surged due to their role in drug discovery and agrochemical development. Searches for "boronic ester applications" or "Suzuki coupling reagents" often highlight the importance of derivatives like [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol. This compound is particularly valuable for constructing complex aryl-aryl bonds, a key step in synthesizing bioactive molecules. Its methanol group further allows for functionalization, enabling diverse downstream modifications.

From an industrial perspective, the compound’s stability under ambient conditions is a major advantage, reducing storage and handling costs—a frequent concern in fine chemical manufacturing. Researchers exploring "stable boronate esters" or "amino-phenylboronates" will find this compound highly relevant. Additionally, its potential in protease inhibitor design has garnered attention, aligning with trends in targeted drug delivery and precision medicine.

The synthesis of [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol typically involves palladium-catalyzed borylation or transesterification of precursor boronic acids. These methods are widely discussed in forums on "boron chemistry optimization", reflecting user interest in scalable and eco-friendly protocols. The compound’s high purity and compatibility with green chemistry principles further enhance its appeal for sustainable applications.

In materials science, this boronic ester is explored for polymer functionalization and sensor development, particularly in glucose detection systems. Queries like "boronate-based sensors" or "smart materials" underscore its interdisciplinary relevance. Its ability to form reversible bonds with diols makes it a candidate for responsive hydrogels, a trending topic in biomedical engineering.

Quality control of CAS No. 1339927-45-5 is critical, with analytical techniques like HPLC and NMR ensuring batch consistency—a priority for users searching "boronate characterization methods". Regulatory compliance, such as REACH and GMP standards, is also frequently queried, emphasizing the need for reliable suppliers.

In summary, [2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol bridges gaps between academic research and industrial applications. Its alignment with cutting-edge chemistry and user-driven search trends positions it as a compound of enduring significance.